Cas no 120666-13-9 (2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane)

• Product Name: 2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane
• CAS No: 120666-13-9
• MF: C₉H₂₁N₄P
• MW: 216.263602018356
• MDL: MFCD00269837
• CID: 219971
• PubChem ID: 24870079
• Update Time: 2025-05-30

2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane Chemical and Physical Properties

Names and Identifiers

• 2,5,8,9-Tetraaza-1-phosphabicyclo[3.3.3]undecane,2,8,9-trimethyl-
• 2,8,9-Trimethyl-2,5,8,9-tetraaza-1- phosphabicyclo[3.3.3]undecane
• 2,8,9-TRIMETHYL-2,5,8,9-TETRAAZA-1-PHOSPHABICYCLO[3.3.3]UNDECANE VERKADE SUPERBASE
• 4,6,11-trimethyl-1,4,6,11-tetraza-5-phosphabicyclo[3.3.3]undecane
• Verkade superbase
• Verkade's proazaphosphotrane
• Verkade's SuperBase
• Verkadebase
• 2,8,9-TRIMETHYL-2,5,8,9-TETRAAZA-1- &
• 2,8,9-Trimethyl-1-phospha-2,5,8,9-tetraazabicyclo[3.3.3]undecane
• 2,8,9-TRIMETHYL-2,5,8,9-TETRAAZA-1-PHOSPHABICYCLO[3.3.3]UNDECANE
• 2,89-Trimethyl-2,5,89-tetraaza-1-phosphabicyclo[3.3.3]undecaneverkadesuperbase
• 2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane
• CS-0085099
• MFCD00269837
• 2,8,9-Trimethyl-2,5,8,9-tetraaza-1-phosphabicyclo(3.3.3)undecane
• 120666-13-9
• SCHEMBL461686
• LK9MJR52XE
• UNII-LK9MJR52XE
• Trimethyl-verkade's superbase [MI]
• PCYSWBQHCWWSFW-UHFFFAOYSA-N
• 1432338-05-0
• 2,8,9-Trimethyl-2,5,8,9-tetraaza-1-phosphabicyclo[3,3,3]undecane
• Q27283044
• Verkade base
• DTXSID90400494
• 2,5,8,9-Tetraaza-1-phosphabicyclo(3.3.3)undecane, 2,8,9-trimethyl-
• Proazaphosphatrane
• Trimethyl-verkade's superbase

• MDL： MFCD00269837
• Inchi： 1S/C9H21N4P/c1-10-4-7-13-8-5-11(2)14(10)12(3)6-9-13/h4-9H2,1-3H3
• InChI Key： PCYSWBQHCWWSFW-UHFFFAOYSA-N
• SMILES： P12N(C)CCN(CCN1C)CCN2C

Computed Properties

• Exact Mass: 216.15000
• Monoisotopic Mass: 216.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 13A^2

Experimental Properties

• Color/Form: Not available
• Density: g/cm3
• Melting Point: 110-115 °C (lit.)
• Boiling Point: 263.9°Cat760mmHg
• Flash Point: 113.4°C
• PSA: 26.55000
• LogP: 0.08950
• Solubility: Not available
• Sensitiveness: moisture sensitive, store cold

2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane

Comprehensive Overview of 2,8,9-Trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane (CAS No. 120666-13-9)

2,8,9-Trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane (CAS No. 120666-13-9) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and catalysis. This unique phosphorus-nitrogen bicyclic structure is characterized by its rigid framework and versatile reactivity, making it a valuable building block for advanced applications. Researchers and industry professionals are increasingly interested in its potential for molecular design, ligand development, and functional material synthesis.

The compound's bicyclic architecture features a central phosphorus atom integrated into a nitrogen-rich scaffold, which contributes to its exceptional stability and electronic properties. This structural motif is particularly relevant in the context of supramolecular chemistry and coordination chemistry, where it can act as a chelating agent or catalytic precursor. Recent studies have explored its utility in green chemistry initiatives, aligning with the global push for sustainable and eco-friendly chemical processes. Keywords such as "phosphabicyclic compounds", "nitrogen-phosphorus heterocycles", and "CAS 120666-13-9 applications" frequently appear in academic and industrial searches, reflecting growing curiosity about its capabilities.

One of the most compelling aspects of 2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane is its role in advanced material development. Its ability to form stable complexes with transition metals has opened doors for innovations in catalysis and nanotechnology. For instance, it has been investigated as a potential ligand in homogeneous catalysis, where its steric and electronic properties can enhance reaction efficiency and selectivity. This aligns with current trends in precision chemistry, where researchers seek tailored solutions for complex synthetic challenges.

In addition to its chemical applications, this compound has also piqued interest in the pharmaceutical and agrochemical sectors. Its heterocyclic core is reminiscent of bioactive motifs found in many drugs and agrochemicals, prompting investigations into its potential as a scaffold for drug discovery. Searches for terms like "phosphabicyclic undecane derivatives" and "CAS 120666-13-9 in medicine" highlight the interdisciplinary appeal of this molecule. However, it is critical to note that any such applications would require extensive research and regulatory approval.

The synthesis of 2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane typically involves multi-step organic reactions, often starting from readily available phosphorus precursors and nitrogen-containing reagents. Modern synthetic approaches emphasize atom economy and minimized waste, reflecting broader industry shifts toward sustainable chemistry. Analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are essential for characterizing its structure and purity, ensuring its suitability for high-end applications.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like 2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane will likely play a pivotal role. Its combination of structural novelty and functional versatility makes it a standout candidate for future breakthroughs. For those seeking deeper insights, resources on "phosphorus-nitrogen bicyclic compounds" and "CAS 120666-13-9 synthesis" are increasingly available in peer-reviewed journals and technical databases.

In summary, 2,8,9-trimethyl-2,5,8,9-tetraza-1-phosphabicyclo[3.3.3]undecane (CAS No. 120666-13-9) represents a fascinating intersection of fundamental research and applied science. Its potential spans multiple disciplines, from catalysis to materials engineering, and its study contributes to the broader understanding of heterocyclic systems. As interest in specialty chemicals grows, this compound is poised to remain a topic of significant scientific and industrial relevance.